Cas no 108206-05-9 (2-[(Ethylamino)methyl]phenol)

• Product Name: 2-[(Ethylamino)methyl]phenol
• CAS No: 108206-05-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD09929100
• CID: 1056983
• PubChem ID: 12995218
• Update Time: 2025-10-30

2-[(Ethylamino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-((Ethylamino)methyl)phenol
• 2-[(Ethylamino)methyl]phenol
• 2-(ethylaminomethyl)phenol
• benzyloxyethylamine
• N-Aethyl-O-benzyl-hydroxylamin
• N-ethyl-O-benzylhydroxylamine
• N-ethyl-o-hydroxybenzylamine
• O-benzyl-N-ethylhydroxylamine
• 5372AJ
• SY018670
• 2-[(Ethylamino)methyl]phenol, AldrichCPR

• MDL： MFCD09929100
• Inchi： 1S/C9H13NO/c1-2-10-7-8-5-3-4-6-9(8)11/h3-6,10-11H,2,7H2,1H3
• InChI Key： HYQSZSSNBPVQMW-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CNCC

Computed Properties

• Exact Mass: 151.10000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• XLogP3: 1.4
• Topological Polar Surface Area: 32.299

Experimental Properties

• PSA: 32.26000
• LogP: 1.89260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-[(Ethylamino)methyl]phenol

Comprehensive Overview of 2-[(Ethylamino)methyl]phenol (CAS No. 108206-05-9): Properties, Applications, and Industry Insights

2-[(Ethylamino)methyl]phenol (CAS No. 108206-05-9) is an organic compound with a molecular formula of C₉H₁₃NO. This phenol derivative features an ethylamino functional group, making it a versatile intermediate in pharmaceutical, agrochemical, and specialty chemical synthesis. Its unique structure combines the reactivity of a phenolic hydroxyl group with the nucleophilic properties of an amine, enabling diverse applications in modern chemistry.

In recent years, the demand for high-purity chemical intermediates like 2-[(Ethylamino)methyl]phenol has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently search for "CAS 108206-05-9 solubility" or "2-[(Ethylamino)methyl]phenol synthesis method," reflecting growing interest in its physicochemical properties and scalable production. The compound's logP value (approximately 1.8) and moderate polarity make it particularly useful in designing bioactive molecules with optimized ADME profiles.

The pharmaceutical industry extensively utilizes 2-[(Ethylamino)methyl]phenol as a building block for central nervous system (CNS) drugs. Its molecular framework appears in compounds targeting neurotransmitter modulation, a hot topic in neurological disorder research. Analytical techniques such as HPLC purity testing (typically >98%) and FTIR characterization are critical for quality control, addressing common queries like "how to analyze 108206-05-9."

From an environmental perspective, 2-[(Ethylamino)methyl]phenol aligns with sustainable chemistry trends. Its biodegradability potential and low bioaccumulation risk respond to industry demands for eco-friendly intermediates. Recent patents highlight its role in catalysis and polymer modification, particularly in developing high-performance adhesives—a sector experiencing 12% annual growth.

Storage and handling of CAS 108206-05-9 require standard organic compound protocols. Technical documents frequently cite "2-[(Ethylamino)methyl]phenol stability" under various conditions, with recommendations for argon atmosphere storage to prevent oxidation. The compound's melting point (92–94°C) and thermal decomposition profile are essential parameters for process safety evaluations in industrial settings.

Innovative applications continue to emerge, particularly in material science. The compound's chelating ability makes it valuable for metal-ion sensors, while its photostability benefits UV-absorbing materials. These developments address frequent searches for "108206-05-9 advanced applications" and position the chemical as a multifunctional platform molecule in cutting-edge research.

Market analysis indicates steady growth for 2-[(Ethylamino)methyl]phenol, with Asia-Pacific regions showing particular interest in "CAS 108206-05-9 suppliers." The compound's cost-effectiveness compared to analogous aromatic amines contributes to its adoption in generic pharmaceutical manufacturing. Regulatory filings increasingly reference this material, underscoring its importance in compliant chemical production.

Future research directions may explore enantioselective synthesis of 2-[(Ethylamino)methyl]phenol derivatives, responding to the pharmaceutical industry's need for chiral intermediates. Computational chemistry studies investigating its "molecular docking" potential could unlock new therapeutic applications, making this compound a continuing focus of medicinal chemistry innovation.